58-08-2

Caffeine

In Stock

• CAS RN:
• 58-08-2

• Formula:
• C8H10N4O2

• InChI:
• InChI=1S/C8H10N4O2/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h4H,1-3H3

• InChIKey:
• RYYVLZVUVIJVGH-UHFFFAOYSA-N

• Psychostimulant. Adenosine A1 and A2A receptor antagonist. Inhibits cAMP phosphodiesterases. Activates ryanodine receptor and induces intracellular calcium release.
  Caffeine (CRM) is a certified reference material categorized as a stimulant. It is also used as a cutting agent for cocaine and heroin. This product is intended for analytical forensic applications. This product is also available as a general research tool.
  Caffeine is an analytical reference material categorized as a stimulant. It is found in kratom extract that has been used to overcome opioid withdrawl. This product is intended for analytical forensic applications. This product is also available as a general research tool.
  Caffeine is a methylxanthine alkaloid naturally found in various plant parts that acts as an antagonist at central adenosine receptors at relevant physiological concentrations (IC50 ...

12H-Benzo[b]phenothiazine

Usually In Stock

• CAS RN:
• 258-08-2

• Formula:
• C16H11NS

• InChI:
• InChI=1S/C16H11NS/c1-2-6-12-10-16-14(9-11(12)5-1)17-13-7-3-4-8-15(13)18-16/h1-10,17H

• InChIKey:
• IWKDFAWZFVGWAH-UHFFFAOYSA-N

• 12H-Benzo[b]phenothiazine is a useful research compound. Its molecular formula is C16H11NS and its molecular weight is 249.3 g/mol. The purity is usually 95%.

3-Fluorobenzoyl cyanide

In Stock

• CAS RN:
• 658-08-2

• Formula:
• C8H4FNO

• InChI:
• InChI=1S/C8H4FNO/c9-7-3-1-2-6(4-7)8(11)5-10/h1-4H

• InChIKey:
• FWGBEQPOWGEMSB-UHFFFAOYSA-N

• 3-Fluorobenzoyl cyanide is a useful research compound. Its molecular formula is C8H4FNO and its molecular weight is 149.12 g/mol. The purity is usually 95%.

L-Arginine, compd. with 3,7-dimethoxy-4-phenyl-N-1H-tetrazol-5-yl-4H-furo(3,2-b)indole-2-carboxamide

• CAS RN:
• 97958-08-2

• Formula:
• C26H30N10O6

• InChI:
• InChI=1S/C20H16N6O4.C6H14N4O2/c1-28-12-8-9-14-13(10-12)16-15(26(14)11-6-4-3-5-7-11)17(29-2)18(30-16)19(27)21-20-22-24-25-23-20;7-4(5(11)12)2-1-3-10-6(8)9/h3-10H,1-2H3,(H2,21,22,23,24,25,27);4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t;4-/m.0/s1

• InChIKey:
• OLFPNWJCEUTPNJ-VWMHFEHESA-N

• CI 922 is an allergic mediator release inhibitor. It inhibits human neutrophil activation.

9,9-dimethyl-6-(3-pyridyl)-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one

• CAS RN:
• 330958-08-2

• Formula:
• C20H21N3O

• InChI:
• InChI=1S/C20H21N3O/c1-20(2)10-16-18(17(24)11-20)19(13-6-5-9-21-12-13)23-15-8-4-3-7-14(15)22-16/h3-9,12,19,22-23H,10-11H2,1-2H3

• InChIKey:
• OXHCYXWMAGJQFK-UHFFFAOYSA-N

• 9,9-dimethyl-6-(3-pyridyl)-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one is a useful research compound. Its molecular formula is C20H21N3O and its molecular weight is 319.4g/mol. The purity is usually 95%.

N-(benzo[d]thiazol-2-yl)-4-(6-oxo-3-phenylpyridazin-1(6H)-yl)butanamide

In Stock

• CAS RN:
• 953158-08-2

• Formula:
• C21H18N4O2S

• InChI:
• InChI=1S/C21H18N4O2S/c26-19(23-21-22-17-9-4-5-10-18(17)28-21)11-6-14-25-20(27)13-12-16(24-25)15-7-2-1-3-8-15/h1-5,7-10,12-13H,6,11,14H2,(H,22,23,26)

• InChIKey:
• ACUOPSLPYYUTIW-UHFFFAOYSA-N

• N-(benzo[d]thiazol-2-yl)-4-(6-oxo-3-phenylpyridazin-1(6H)-yl)butanamide is a useful research compound. Its molecular formula is C21H18N4O2S and its molecular weight is 390.46. The purity is usually 95%.

4'-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-2-fluorobenzophenone

In Stock

• CAS RN:
• 898758-08-2

• Formula:
• C21H22FNO3

• InChI:
• InChI=1S/C21H22FNO3/c22-19-4-2-1-3-18(19)20(24)17-7-5-16(6-8-17)15-23-11-9-21(10-12-23)25-13-14-26-21/h1-8H,9-15H2

• InChIKey:
• WQDJIRCEBNDNAL-UHFFFAOYSA-N

• 4'-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-2-fluorobenzophenone is a useful research compound. Its molecular formula is C21H22FNO3 and its molecular weight is 355.4 g/mol. The purity is usually 95%.

Disodium;(2S,3S,4S,5R,6R)-6-[(3R,4R,5R,6R)-3-acetamido-2,5-dihydroxy-6-(sulfonatooxymethyl)oxan-4-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylate

In Stock

• CAS RN:
• 149458-08-2

• Formula:
• C14H21NNa2O15S

• InChI:
• InChI=1S/C14H23NO15S.2Na/c1-3(16)15-5-10(6(17)4(28-13(5)23)2-27-31(24,25)26)29-14-9(20)7(18)8(19)11(30-14)12(21)22;;/h4-11,13-14,17-20,23H,2H2,1H3,(H,15,16)(H,21,22)(H,24,25,26);;/q;2*+1/p-2/t4-,5-,6+,7+,8+,9-,10-,11+,13?,14-;;/m1../s1

• InChIKey:
• CGZIJWOVZKENCB-GCZRULLGSA-L

• Disodium;(2S,3S,4S,5R,6R)-6-[(3R,4R,5R,6R)-3-acetamido-2,5-dihydroxy-6-(sulfonatooxymethyl)oxan-4-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylate is a useful research compound. Its molecular formula is C14H21NNa2O15S and its molecular weight is 521.4 g/mol. The purity is usually 95%.

1,3,5-Tris(bromomethyl)-2,4,6-triethylbenzene

In Stock

• CAS RN:
• 181058-08-2

• Formula:
• C15H21Br3

• InChI:
• InChI=1S/C15H21Br3/c1-4-10-13(7-16)11(5-2)15(9-18)12(6-3)14(10)8-17/h4-9H2,1-3H3

• InChIKey:
• UMKPSDHZXLYFJF-UHFFFAOYSA-N

• 1,3,5-Tris(bromomethyl)-2,4,6-triethylbenzene is a useful research compound. Its molecular formula is C15H21Br3 and its molecular weight is 441 g/mol. The purity is usually 95%.

1-(Cyclopropylcarbamoyl)ethyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate

Usually In Stock

• CAS RN:
• 1111458-08-2

• Formula:
• C16H23N3O3S

• InChI:
• InChI=1S/C16H23N3O3S/c1-9-13(10(2)18-16(17-9)23-4)7-8-14(20)22-11(3)15(21)19-12-5-6-12/h11-12H,5-8H2,1-4H3,(H,19,21)

• InChIKey:
• WEDZJXMOEBKOSH-UHFFFAOYSA-N

• 1-(Cyclopropylcarbamoyl)ethyl 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanoate is a useful research compound. Its molecular formula is C16H23N3O3S and its molecular weight is 337.44. The purity is usually 95%.

2-(4-chlorophenyl)-N-(2-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)acetamide

In Stock

• CAS RN:
• 1797858-08-2

• Formula:
• C20H18ClN3O2

• InChI:
• InChI=1S/C20H18ClN3O2/c21-16-9-5-13(6-10-16)11-18(25)22-17-4-2-1-3-15(17)12-19-23-20(24-26-19)14-7-8-14/h1-6,9-10,14H,7-8,11-12H2,(H,22,25)

• InChIKey:
• XUJNDLAJQVJVDK-UHFFFAOYSA-N

• 2-(4-chlorophenyl)-N-(2-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H18ClN3O2 and its molecular weight is 367.83. The purity is usually 95%.

N-(3-Methyl-5-sulfamoylphenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2361658-08-2

• Formula:
• C10H12N2O3S

• InChI:
• InChI=1S/C10H12N2O3S/c1-3-10(13)12-8-4-7(2)5-9(6-8)16(11,14)15/h3-6H,1H2,2H3,(H,12,13)(H2,11,14,15)

• InChIKey:
• VAJPZQFTXZBIMQ-UHFFFAOYSA-N

• N-(3-Methyl-5-sulfamoylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C10H12N2O3S and its molecular weight is 240.28. The purity is usually 95%.